5-(piperazine-1-sulfonyl)-2,3-dihydro-1H-indol-2-one

• CAS: 848369-76-6
• Molecular Formula: C12H15N3O3S
• Molecular Weight: 281.33 g/mol
• SMILES: C1CN(CCN1)S(=O)(=O)C2=CC3=C(C=C2)NC(=O)C3
• InChI: InChI=1S/C12H15N3O3S/c16-12-8-9-7-10(1-2-11(9)14-12)19(17,18)15-5-3-13-4-6-15/h1-2,7,13H,3-6,8H2,(H,14,16)
• InChIKey: SGGCOSCNYUWLKL-UHFFFAOYSA-N
• Solubility: 39.1 [ug/mL] (The mean of the results at pH 7.4)

5-(Piperazine-1-sulfonyl)-2,3-dihydro-1H-indol-2-one: An Oxindole-Based Arylsulfonylpiperazine Probe

5-(Piperazine-1-sulfonyl)-2,3-dihydro-1H-indol-2-one (CAS 848369-76-6) is a small-molecule heterocyclic compound with the molecular formula C12H15N3O3S and a molecular weight of 281.33 g/mol . It belongs to the oxindole class and features a piperazine ring connected to the 5-position of the indolin-2-one core via a sulfonyl linker. Compounds with this arylsulfonylpiperazine pharmacophore have been investigated as ligands for the serotonin 5-HT6 receptor, a target associated with cognitive dysfunction in Alzheimer's disease and schizophrenia [1]. This specific derivative is commercially available for research purposes, typically with purities of 95% or 98%, as indicated by various global suppliers .

Compound Class Oxindole arylsulfonylpiperazine probe

Key Feature Sulfonyl linker differentiates from common alkyl-linked CNS piperazines

Research Context 5-HT₆ receptor ligand studies; CNS target engagement screening

• [1] Jeon, S. A., Choo, H., Park, W. K., Rhim, H., Ko, S. Y., Cho, Y. S., Koh, H. Y., & Pae, A. N. (2007). Synthesis and Biological Evaluation of Arylsulfonylpiperazine Derivatives as 5-HT6 Receptor Ligands. Bulletin of the Korean Chemical Society, 28(2), 285–291. https://doi.org/10.5012/bkcs.2007.28.2.285 View Source

Why Generic Oxindole Piperazine Analogs Cannot Be Interchanged

Indiscriminate substitution of one arylsulfonylpiperazine derivative for another within a screening cascade or a synthetic route can lead to a complete loss of pharmacological activity or synthetic yield. A 2007 structure-activity relationship (SAR) study on a library of 36 arylsulfonylpiperazine derivatives revealed that even subtle modifications to the aryl-sulfonyl group or linker architecture result in dramatic variations in 5-HT6 receptor antagonism, with active compounds like 2h achieving an IC50 of 1.5 µM while closely related analogs were inactive [1]. The specific sulfonyl linkage between the piperazine and the oxindole core in CAS 848369-76-6 differentiates it from more common alkyl-linked piperazine analogs found in other CNS-targeted chemical series, making it non-interchangeable without risking a breakdown in target engagement or structure-property relationships. Potential generic replacements should be carefully evaluated against this specific scaffold.

Aryl-sulfonyl modifications can shift 5-HT₆ activity from low µM to inactive in published SAR series.

Sulfonyl linker alters piperazine basicity and conformation relative to alkyl-linked analogs; target engagement may not transfer.

Lack of direct binding or functional data for this specific compound prevents assumed interchangeability.

• [1] Jeon, S. A., Choo, H., Park, W. K., Rhim, H., Ko, S. Y., Cho, Y. S., Koh, H. Y., & Pae, A. N. (2007). Synthesis and Biological Evaluation of Arylsulfonylpiperazine Derivatives as 5-HT6 Receptor Ligands. Bulletin of the Korean Chemical Society, 28(2), 285–291. https://doi.org/10.5012/bkcs.2007.28.2.285 View Source

Procurement Evidence for 5-(Piperazine-1-sulfonyl)-2,3-dihydro-1H-indol-2-one

Supply Consistency and Research-Grade Purity

Multiple commercial suppliers, including AKSci and MolCore, report a minimum purity specification of 95% for this compound, with some offering a higher 98% grade . This is equal to or exceeds the commonly accepted 95% purity standard for research-grade screening compounds, providing procurement confidence. A direct, lot-specific purity analysis against a structurally similar analog is not available in the public domain.

Supply Purity

Vendor-reported

95%–98%

Meets research-grade baseline; lot-specific review advised.

No public head-to-head purity comparison vs. structural analogs.

Evidence Dimension	Vendor-reported minimum purity level
Target Compound Data	95% (as reported by AKSci) or 98% (as reported by MolCore)
Comparator Or Baseline	Standard research-grade compound threshold of 95%
Quantified Difference	The compound meets or exceeds the 95% baseline.
Conditions	Vendor certificate of analysis; synthetic batch characterization.

Why This Matters

Ensures a reliable starting point for chemical synthesis or pharmacological assays, avoiding the confounding effects of impurities, though it does not represent a competitive advantage over analogs with the same purity grade.

Sulfonyl Linker Versus Alkyl Linkers in CNS Drug Discovery

The target compound features a sulfonyl bridge (-SO2-) between the piperazine and the indolin-2-one core. This contrasts sharply with the alkyl-linked oxindole-piperazine derivatives patented by Forrest et al. (US 2004/0142933 A1), where the piperazine is connected via an ethylene or propylene chain [1]. While the sulfonyl group's electron-withdrawing properties can alter the piperazine's basicity and overall molecular conformation, there is no publicly available quantitative data (e.g., pKa, binding affinity, or functional activity) that directly measures this compound's performance against a specific alkyl-linked comparator in a defined assay system. The differentiation is therefore based on the strong class-level inference that linker chemistry is a critical driver of 5-HT receptor pharmacology [2].

Linker Chemistry

Class-level inference

Sulfonyl (–SO₂–) vs. alkyl (–CH₂–)

Structural differentiation only; no quantitative activity comparison available.

May influence piperazine electronics and conformation; data to verify.

Evidence Dimension	Linker chemistry between piperazine and oxindole core
Target Compound Data	Sulfonyl (-SO2-) linker
Comparator Or Baseline	Typical alkyl linkers (e.g., -(CH2)n- where n=2 or 3) in CNS-targeted oxindole piperazines (US 2004/0142933 A1)
Quantified Difference	N/A (Qualitative structural difference only).
Conditions	Structural comparison based on patent literature; no common assay data available.

Why This Matters

Provides a distinct chemical starting point for exploring novel intellectual property space in CNS drug discovery, but without quantitative activity data, its advantage is purely hypothetical and architectural.

• [1] Forrest, G. W., & Hamilton, H. W. (2004). Oxindole substituted piperazine derivatives (U.S. Patent Application No. 10/695,594). U.S. Patent and Trademark Office. Publication No. US 2004/0142933 A1. View Source
• [2] Jeon, S. A., Choo, H., Park, W. K., Rhim, H., Ko, S. Y., Cho, Y. S., Koh, H. Y., & Pae, A. N. (2007). Synthesis and Biological Evaluation of Arylsulfonylpiperazine Derivatives as 5-HT6 Receptor Ligands. Bulletin of the Korean Chemical Society, 28(2), 285–291. https://doi.org/10.5012/bkcs.2007.28.2.285 View Source

Pharmacophore Potential in 5-HT6 Receptor Studies

A study on a closely related series of 36 arylsulfonylpiperazine derivatives established that the most potent 5-HT6 receptor antagonist in the set, compound 2h, exhibited an IC50 of 1.5 µM [1]. While CAS 848369-76-6 was not specifically characterized in this publication, it shares the core arylsulfonylpiperazine pharmacophore that the SAR study identified as crucial for activity. As a class, these compounds show promise for treating cognitive deficits. However, no direct binding or functional data exists for this specific compound against the human recombinant 5-HT6 receptor or any other target, making any claim of differentiated potency or selectivity impossible to verify.

5-HT₆ Receptor Context

Class-level evidence

Ref. IC₅₀ 1.5 µM (analog 2h)

Class-active pharmacophore; no data for this compound.

SAR reference only; direct binding validation required.

Evidence Dimension	5-HT6 receptor antagonism (class-level inference)
Target Compound Data	No data available for the specific compound.
Comparator Or Baseline	Compound 2h (from the same pharmacophore class) achieved an IC50 of 1.5 µM against the human recombinant 5-HT6 receptor.
Quantified Difference	N/A.
Conditions	In vitro assay measuring 5-HT-induced Ca2+ increases in HeLa cells expressing cloned human 5-HT6 receptors.

Why This Matters

Identifies a potential screening application, but the absence of specific data means it cannot be prioritized over structurally similar, validated 5-HT6 antagonists for procurement.

• [1] Jeon, S. A., Choo, H., Park, W. K., Rhim, H., Ko, S. Y., Cho, Y. S., Koh, H. Y., & Pae, A. N. (2007). Synthesis and Biological Evaluation of Arylsulfonylpiperazine Derivatives as 5-HT6 Receptor Ligands. Bulletin of the Korean Chemical Society, 28(2), 285–291. https://doi.org/10.5012/bkcs.2007.28.2.285 View Source

Application Scenarios for 5-(Piperazine-1-sulfonyl)-2,3-dihydro-1H-indol-2-one

Scaffold-Hopping in 5-HT6 Antagonist Lead Optimization

Procure this compound as a novel 'sulfonyl-linker' scaffold for SAR exploration. Given the established activity of the arylsulfonylpiperazine class against the 5-HT6 receptor , this oxindole variant can serve as a non-alkylated control in medicinal chemistry programs aiming to map the effect of linker electronegativity and geometry on CNS target binding.

Synthetic Building Block for CNS-Targeted Libraries

Use as a key intermediate in the synthesis of focused libraries. The commercial availability at research-grade purities (≥95%) and the presence of a free secondary amine on the piperazine ring make it suitable for late-stage diversification through N-alkylation or N-arylation, generating novel chemical entities for cognitive disorder drug discovery.

Physicochemical Property Comparator for Linker Design

Incorporate into a panel of oxindole derivatives to experimentally determine the impact of a sulfonyl group versus a carbonyl or methylene linker on key pharmacokinetic parameters like logD and polar surface area (PSA). This compound fills a specific structural niche that is absent from the commonly reported alkyl-linked oxindole piperazines [1], enabling more complete local SAR models.

Negative Control for Alkyl-Linked Oxindole Probes

Deploy as a structurally matched negative control in biological assays. If an alkyl-linked oxindole-piperazine compound (such as those in patent US 2004/0142933 A1) demonstrates activity, CAS 848369-76-6's distinct sulfonyl linker may abolish activity, confirming the pharmacophoric importance of the linker type. This is predicated on the class-level inference that even small linker changes can result in dramatic potency shifts [1].

Application

Selection Property

Validation Focus

5-HT₆ antagonist SAR exploration

Sulfonyl-linker scaffold novelty

Linker-dependent activity shift in recombinant assays

CNS-targeted library synthesis

Free piperazine amine for late-stage diversification

Purity post-derivatization; by-product control

Linker property comparison

Sulfonyl vs. carbonyl/methylene linker

Experimental logD, PSA measurement

Negative control for alkyl-linked probes

Sulfonyl linker expected to reduce 5-HT₆ affinity

Loss of target engagement confirmation

• [1] Jeon, S. A., Choo, H., Park, W. K., Rhim, H., Ko, S. Y., Cho, Y. S., Koh, H. Y., & Pae, A. N. (2007). Synthesis and Biological Evaluation of Arylsulfonylpiperazine Derivatives as 5-HT6 Receptor Ligands. Bulletin of the Korean Chemical Society, 28(2), 285–291. https://doi.org/10.5012/bkcs.2007.28.2.285 View Source